N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H19NO5/c1-18(21,10-13-6-4-8-23-13)11-19-17(20)15-9-12-5-3-7-14(22-2)16(12)24-15/h3-9,21H,10-11H2,1-2H3,(H,19,20)
• InChI Key: JXEQRFZLUKLWLD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNC(=O)C2=CC3=C(O2)C(=CC=C3)OC)O
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

The compound is a complex organic molecule that contains a furan ring and a benzofuran ring. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, furan compounds can be synthesized through various methods. For instance, 3-aryl-3-(furan-2-yl)propenoic acid derivatives can be synthesized through hydroarylation of the carbon–carbon double bond of 3-(furan-2-yl)propenoic acids and their esters by arenes under superelectrophilic activation conditions.

Scientific Research Applications

Antimicrobial Activity

Compounds with the furan-2-yl structure have been found to demonstrate good antimicrobial activity. . .

Synthesis of Derivatives

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Antibacterial Activity

Furan derivatives have taken on a special position in the realm of medicinal chemistry due to their remarkable therapeutic efficacy. .

Alternative Fuel Sources

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Enhancing Mental Focus

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Reducing Muscle Damage

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some furan derivatives have been found to exhibit antimicrobial activity.

Future Directions

The future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve exploring its biological activity, given the known activities of some furan derivatives.